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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-3-butylthiophene is a substituted thiophene derivative that has emerged as a
significant building block in the fields of medicinal chemistry and materials science. Its unique
chemical structure, featuring a reactive bromine atom and a solubilizing butyl group on a
thiophene ring, makes it a versatile intermediate for the synthesis of a wide range of functional
molecules. This technical guide provides a comprehensive overview of the chemical structure,
properties, synthesis, and applications of 2-Bromo-3-butylthiophene, with a focus on its utility
for researchers and professionals in drug development and materials science. The presence of
a bromine atom makes it particularly useful for various cross-coupling reactions, which are
fundamental in modern organic synthesis.[1] The butyl group can influence the solubility and
physical properties of the resulting compounds.[1]

Chemical Structure and Identifiers

The chemical structure of 2-Bromo-3-butylthiophene consists of a central five-membered
thiophene ring, with a bromine atom at the 2-position and a butyl group at the 3-position.

IUPAC Name: 2-bromo-3-butylthiophene[2] CAS Number: 145543-82-4[2][3] Molecular
Formula: C8H11BrS[2][3] SMILES: CCCCC1=C(SC=C1)Br[2]

Caption: Chemical structure of 2-Bromo-3-butylthiophene.
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Physicochemical Properties

The physical and chemical properties of 2-Bromo-3-butylthiophene are summarized in the
table below. This data is essential for its handling, storage, and application in chemical

synthesis.
Property Value Reference
Molar Mass 219.14 g/mol [3]
Appearance \.Nhi-te to Yellow to Green clear 4]
liquid
Density 1.361 g/cm3 [3]
Boiling Point 236 °C [3]
Flash Point 97 °C [3]
Refractive Index 1.5390-1.5430 [3]
Vapor Pressure 0.074 mmHg at 25°C [3]
Purity >98.0% (GC) [4]
Synthesis

2-Bromo-3-butylthiophene can be synthesized from 3-bromothiophene through a two-step
process.[3] While a specific detailed protocol for the butyl derivative is not readily available in
the provided search results, a general synthetic methodology can be inferred from the
synthesis of similar 2-bromo-3-alkylthiophenes. The following is a representative experimental
protocol.

Experimental Protocol: Synthesis of 2-Bromo-3-
alkylthiophenes

This protocol is based on the general principles of thiophene chemistry and should be adapted
and optimized for the synthesis of 2-Bromo-3-butylthiophene.

Step 1: Lithiation of 3-Alkylthiophene

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b128449?utm_src=pdf-body
https://www.chembk.com/en/chem/2-Bromo-3-butyl%20thiophene
https://www.tcichemicals.com/SG/en/p/B4511
https://www.chembk.com/en/chem/2-Bromo-3-butyl%20thiophene
https://www.chembk.com/en/chem/2-Bromo-3-butyl%20thiophene
https://www.chembk.com/en/chem/2-Bromo-3-butyl%20thiophene
https://www.chembk.com/en/chem/2-Bromo-3-butyl%20thiophene
https://www.chembk.com/en/chem/2-Bromo-3-butyl%20thiophene
https://www.tcichemicals.com/SG/en/p/B4511
https://www.benchchem.com/product/b128449?utm_src=pdf-body
https://www.chembk.com/en/chem/2-Bromo-3-butyl%20thiophene
https://www.benchchem.com/product/b128449?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» To a solution of a 3-alkylthiophene in an anhydrous aprotic solvent (e.g., tetrahydrofuran)
under an inert atmosphere (e.g., argon), cool the reaction mixture to a low temperature (e.g.,
-78 °C).

o Slowly add a solution of a strong base, such as n-butyllithium, dropwise to the reaction
mixture.

 Stir the mixture at low temperature for a specified period to ensure complete lithiation at the
2-position.

Step 2: Bromination

 To the lithiated thiophene solution, slowly add a brominating agent, such as N-
bromosuccinimide (NBS) or bromine, while maintaining the low temperature.

 After the addition is complete, allow the reaction to warm to room temperature and stir for
several hours.

e Quench the reaction with an aqueous solution (e.g., saturated ammonium chloride).
o Extract the product with an organic solvent (e.g., diethyl ether or dichloromethane).

e Wash the organic layer with brine, dry over an anhydrous drying agent (e.g., sodium sulfate),
and concentrate under reduced pressure.

 Purify the crude product by vacuum distillation or column chromatography to obtain the pure
2-bromo-3-alkylthiophene.
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Caption: Synthetic pathway for 2-Bromo-3-butylthiophene.

Reactivity and Applications

The bromine atom at the 2-position of the thiophene ring is the primary site of reactivity, making
2-Bromo-3-butylthiophene a valuable substrate for various cross-coupling reactions. This
reactivity allows for the introduction of a wide range of functional groups, enabling the synthesis
of complex molecules.

Applications in Materials Science

2-Bromo-3-butylthiophene is a key intermediate in the synthesis of organic semiconductors
for use in Organic Light-Emitting Diodes (OLEDs) and other organic electronic devices.[1][5]
The thiophene backbone possesses semiconducting properties, and the bromo- and butyl-
substituents allow for polymerization and tuning of solubility and processability of the resulting
materials.[5]
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Applications in Drug Development

The thiophene moiety is a common scaffold in many pharmacologically active compounds. 2-
Bromo-3-butylthiophene serves as a foundational building block for the creation of novel drug
candidates.[1] The reactive bromine atom facilitates the attachment of various pharmacophores
through cross-coupling reactions, enabling the exploration of new chemical space in drug
discovery programs.
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Caption: Role of 2-Bromo-3-butylthiophene as a versatile intermediate.

Conclusion

2-Bromo-3-butylthiophene is a valuable and versatile chemical intermediate with significant
applications in both materials science and drug development. Its unique combination of a
reactive bromine handle, a solubilizing alkyl chain, and a conjugated thiophene core provides
chemists with a powerful tool for the synthesis of advanced materials and novel therapeutic
agents. The information provided in this technical guide serves as a foundational resource for
researchers and professionals working with this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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